Graphene-based composite hydrogels have emerged as promising materials with unique properties due to the incorporation of graphene nanosheets within a hydrogel matrix. This review article presents a comprehensive analysis of the structural, functional, and mechanical properties of graphene-based composite hydrogels. The structural properties of graphene-based composite hydrogels are influenced by the dispersion and alignment of graphene nanosheets within the hydrogel matrix. Various fabrication methods, such as in-situ reduction, physical blending, and chemical crosslinking, have been employed to achieve a well-dispersed and interconnected graphene network. The resulting structures exhibit a high surface area, porosity, and tunable pore size distribution, which are critical for applications such as adsorption, filtration, and catalysis. The functional properties of graphene-based composite hydrogels are primarily attributed to the unique properties of graphene, including its high electrical conductivity, thermal conductivity, & mechanical strength. The incorporation of graphene nanosheets imparts electrical conductivity and promotes electron transfer, enabling applications in sensors, energy storage, and electrochemical devices. Additionally, the high thermal conductivity of graphene enhances heat dissipation, making it suitable for thermal management applications. The mechanical properties of graphene-based composite hydrogels are significantly influenced by the mechanical properties of graphene nanosheets, hydrogel network structure, and interfacial interactions. Graphene reinforcement improves the mechanical strength, stiffness, and toughness of hydrogels, enabling their utilization in load-bearing applications such as tissue engineering scaffolds and wearable devices. Moreover, the graphene-hydrogel interface plays a crucial role in determining the overall mechanical performance of the composite hydrogel. This review discusses recent advancements in the design and fabrication of graphene-based composite hydrogels, highlighting the strategies to enhance their structural integrity, functionality, and mechanical properties. It also provides insights into the relationship between the structure, properties, and performance of these composite materials. Furthermore, challenges and future directions in the development of graphene-based composite hydrogels are outlined, emphasizing the need for scalable manufacturing processes and improved understanding of the underlying mechanisms governing their properties.

Current study was conducted to assess the effectiveness of the polyphenol trans-ferulic acid (TFA) as an antiemetic agent using in vivo and in silico methods. To evaluate this, we induced emesis in 3-day-old chicks through the oral administration of copper sulfate (CuSO4·5H2O) at a dose of 50 mg/kg. To ascertain the potential antiemetic mechanism of TFA, we employed various reference drugs such as domperidone (6 mg/kg), ondansetron (5 mg/kg), and hyoscine (21 mg/kg) as positive control groups, while the vehicle acted as a negative control group. TFA was administered orally at the doses of 25, 50 and 100 mg/kg body weight. Both the TFA and reference drug provided alone or in combined groups to assess their synergistic or antagonistic activity on the chicks. Molecular docking of TFA and the selected reference drugs was conducted against 5HT3, D2, H1, NK1, and mAChRs (M1-M5) receptors for determining binding affinity to the receptors. Active binding sites and drug-receptor interactions were predicted with the aid of various computational tools. Various pharmacokinetic features and drug-likeness of all the selected ligands were determined through the SwissADME online server. The results suggest that TFA diminishes the mean number of retches and enhances latency in the chicks at lower doses. In the combined drug therapy, TFA exhibited better antiemetic effects with ondansetron and hyoscine. In silico ADME proposed that TFA retains preferable drug-likeness and better pharmacokinetic properties to be a reliable lead. Additionally, TFA revealed the elevated binding affinity against mAChRs and the ligand (TFA) expressed the highest binding affinity (−7 kcal/mol) with the M5 receptor (6OL9). In conclusion, TFA demonstrated mild antiemetic effects in chicks, possibly through the mAChRs interaction pathway.

A simple and efficient route for the synthesis of 1,7-dioxaspiro[5.5]undecane (Olean), a major component of the male sex attractant of the pheromone blend of the olive fruit fly has been accomplished in six steps starting from 1,4-butanediol. This is the first report on the synthesis of olive fruit fly by means of bis-alkylation of TosMIC.

Tuberculosis which is mainly caused by Mycobacterium tuberculosis remains of public health importance due to the resistance of the causative pathogen to the present antibiotics used as treatment options. This resistance has led to the need for the discovery of new treatment options. Herein, the isolation, geometrical optimization, spectroscopic NMR and FT-IR analysis, a study of weak interactions, electronic properties, and the in-silico biological activity of 3,3′-di-O-methyl ellagic acid (DMA) were determined. In addition, the effect of solvent on the kinetic stability, reactivity, and other electronic properties of DMA was determined in three solvents; DMSO, methanol, and water. Also, the biological activity potential and the drug-likeness of DMA were determined using molecular docking protocol and ADMET studies. The studied compound was isolated using column and thin-layer chromatography techniques while characterization was done using spectroscopic techniques. Key vibrations in the compound are C = O vibrations, C = C vibrations, C-H vibrations, –CH3 vibrations, and O-H vibrations. A study of quantum descriptors revealed that DMA is more reactive in water with an energy gap of −3.162 eV and those in three solvents are −3.163, −3.944, and −4.3022 eV in methane, gas, and water respectively. The compound shows great optical potentials with dipole moments of 3.2415D, 5.221D, 5.2015D, and 4.469D in water, DMSO, methanol, and Gas-phase respectively which are greater than that of urea used in the comparison. The QTAIM analysis based on the bond ellipticity < 0.5 suggests the presence of covalent bonds within the atoms of the studied compound. The MESP result shows the presence of π- H bond interaction within the OCH3 and oxygen atom. Molecular docking studies of the studied compound were carried out employing proteins 1W2G, 1YWF, and 1F0N proteins for mycobacterial tuberculosis and the standard drug isoniazid. The result was compared with that of a standard drug. The binding affinities of −7.1, −6.9, and −7.1 kcal/mol for 1W2G, 1YWF, and 1F0N were obtained, and −5.9, −5.9 and −6.0 kcal/mol for the standard drug with 1W2G, 1YWF and 1F0N. These results show that the studied compound has greater biological activity against these proteins as compared to the standard drug. ADMET studies show that the studied compound has great drug-likeness and bioavailability since it did not violate any of Lipinski’s rule of five.

Non-biodegradable effluents form dying industries cause harm to environment. Usage of nanomaterials is an effective method for purification of such effluents. Agglomeration of photoactive nanomaterials can be reduced by doping with suitable coupling agents. The present study explores usage of Polyethylene glycol 4000 and Methyltrimethoxysilane as surface modifiers to Zinc oxide by sol–gel method. Structural analysis revealed hexagonal wurtzite phase of synthesized ZnO nanomaterial. Diffraction peaks had no major shift in position denoting crystallinity and purity. Presence of nano-sized particles was confirmed by FESEM analysis. Investigation of optical band bap energy of ZnO, ZnO/PEG-4000 and ZnO/PEG-4000/MTMS was made. Antibacterial efficacy analysis showed, all combinations of ZnO were sensitive against Staphylococcus aureus, Bacillus cereus, Escherichia coli and Pseudomonas aeruginosa. Photocatalytic degradation analysis revealed ZnO functionalized by both polymer and silane exhibited highest degradation efficiency under visible light source for MB dye, the efficiency was maintained even after five cyclic degradations.

Metal Schiff base complexes are versatile platforms for the development of potential catalysts, potent biomaterials, or luminescent compounds. Transition metals possess a diverse array of properties that can be manipulated to yield promising candidates for the future in various industrial applications. Metal Schiff base complexes represent a class of compounds that have become a field of immense interest because of their intriguing chemical and physical properties and their wide range of applications in several scientific fields. The reaction of transition metal elements with a polydentate Schiff base ligand to form metal complexes offers a good platform for combining the chemical, electronic, magnetic, optical, and redox properties of metal complexes with those of the organic materials, generating new functional materials with useful mechanical, catalytic, thermal and chemical, optoelectronic, structural and magnetic properties. The transition metal complexes can often mimic biological sites; they are, therefore, of great interest as enzyme models. This review discusses the structural features of metal complexes of the first series of transition metals with Schiff bases as ligands having N2O2 coordination sites. Further perspectives concerning the synthesis, structural aspects, characterization, and applications are presented.

In this article there are five mononuclear complexes were discovered, 1. [Mn(II)(2-BHMBP)2], 2. [Cu(II)(2-BHMBP)2], 3. [Co(II)(2-BHMBP)2], 4. [Ni(II)(2-BHMBP)2] and 5. [Zn(II)(2-BHMBP)2] utilising a Imine base ligand, HL C14H9Br2N3OS (E)-2-((2-(benzo[d]thiazol-2-yl)hydrazineylidene)methyl)-4,6-dibromophenol were prepared and structurally characterised by the FT-IR spectra (vibrational spectroscopy), Proton NMR (1H NMR) spectroscopy, Carbon NMR (13C NMR) spectroscopy, ESI- Mass, SEM, EDX, powder XRD, TGA and ESR/EPR strategies. The complexes preliminary Deoxyribonucleic acid (DNA) binding activity was investigated by electronic absorption, fluorescence and viscosity spectroscopy in the presence of Calf thymus-DNA (CT-DNA). Using the agarose gel electrophoresis method in the presence of H2O2, DNA photo cleavage studies were performed on all metal complexes. The MTT assay was utilized to assess the cytotoxicity of all the compounds against two human cancer cell lines: HeLa and MCF-7. The compounds along with ligand have been screened for antifungal activity against fungal species Candida albicans and it is found that all Complexes are more potent than free ligand.

Deep eutectic solvents (DESs) offer important advantages over classical nano-metal oxides based on eutectic systems as a result of important characteristics based on forming significant molecular design and appropriate diminution molecules; they can be candidates as fundamental materials in electrochemistry applications, such as batteries, nanogenerators, and solar cells. In this study, an ethaline: oxaline 1:1 molar ratio was successfully applied to synthesize uniform nano zinc oxide using polyaniline polymer molecules as an additive. The deep eutectic solvent system exhibited new and novel active media for synthesising ZnO nanoparticles. The addition of aniline and water molecules to DES media significantly supported the formation of zinc oxide nanoparticles. Nano zinc oxide was synthesised from extracted olive leaves. The olive leaves were extracted using digestion systems in aniline: ethaline: oxaline deep eutectic solvent systems. Deep eutectic solvent emulsions have been assessed as effective synthesis media in current electrochemical processes because they are inexpensive and environmentally friendly. They produce ZnO nanocrystals with 37 nm diameters dispersed in homogeneous reagents, whereas the morphology of ZnO nanocomposites prepared in a microemulsion exhibits significant structure and 50–100 nm ZnO nanoparticles. In electrochemical synthesis conditions, when using the electrochemical method, microemulsion systems were found to serve as enhancement media for forming special structures of ZnO nanocomposite cooperate together with aniline, exhibiting excellent electrochemical activity.

In this study, the proton behaviors of protic ionic liquid (pIL) and pseudo-protic ionic liquid (psIL)–water solutions were investigated using pH measurements. Propylammonium nitrate (PAN) as a representative pIL was characterized based on the water concentration dependence of the pH values. Above 60 mol% H2O, pH increased by increasing the water concentration. Furthermore, 1-ethylimidazolium nitrate [C2Him][NO3] as a psIL was a weakly acidic. The pH values of [C2Him][NO3]–H2O were not affected by the water content. Two different pIL and psIL provided different proton behaviors in the water-mediated circumstance.

The complex di(p-methylbenzyl) (dibromo)(4,7-diphenyl-1,10-phenanthroline) tin (IV) complex (B1) was synthesized and characterized. For the theoretical investigation, we used DFT. With the help of the Multiwfn software package, topological analysis and RDG were calculated. A very low energy gap (2.3 eV) was observed in the HOMO-LUMO analysis. Nucleophilic and electrophilic attacking sites are confirmed using the MEP study. In a single crystal, analysis confirmed the octahedral shape and monoclinic space group. The intramolecular hydrogen was formed through the C—H—Br. The tin atom is in a uniform octahedral shape, which can be seen in the XRD of the complex B1. The Vero and Hela cell lines are used for anticancer and cytotoxic activities. Our synthesized complex shows better activity against Vero and Hela cell lines when compared to cisplatin.